7-[(3-chlorobenzyl)oxy]-4-methyl-2H-chromen-2-one

• IUPAC Name: 7-[(3-chlorophenyl)methoxy]-4-methylchromen-2-one
• InChI: InChI=1S/C17H13ClO3/c1-11-7-17(19)21-16-9-14(5-6-15(11)16)20-10-12-3-2-4-13(18)8-12/h2-9H,10H2,1H3
• InChI Key: PADVZYVDHJUUGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OCC3=CC(=CC=C3)Cl
• Molecular Formula: C17H13ClO3
• Molecular Weight: 300.7 g/mol

Description

7-[(3-chlorobenzyl)oxy]-4-methyl-2H-chromen-2-one is a useful research compound. Its molecular formula is C17H13ClO3 and its molecular weight is 300.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 300.0553220 g/mol and the complexity rating of the compound is 420. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Discovery as a Monoamine Oxidase B Inhibitor

The compound 7-[(3-chlorobenzyl)oxy]-4-methyl-2H-chromen-2-one was studied for its potential as a selective monoamine oxidase (MAO) B inhibitor. This research identified several compounds in this class with nanomolar range MAO-B inhibitory activity and excellent selectivity, suggesting potential for treating neurodegenerative diseases due to rapid blood-brain barrier penetration and low in vitro toxicity (Pisani et al., 2009).

Antimicrobial Activity

Several studies have explored the antimicrobial properties of derivatives of this compound. For instance, compounds synthesized from this class demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal activity (Behrami & Vaso, 2017), (El-Shaaer, 2012), (Parameshwarappa et al., 2009).

Anti-Inflammatory and Analgesic Properties

A study highlighted the potential of certain this compound derivatives as anti-inflammatory and analgesic agents. These compounds demonstrated comparable or more potent activity than reference drugs, indicating their potential therapeutic applications (Ronad et al., 2008).

Application in Fluorescence Analysis

This compound has been used as a reagent in fluorescence analysis. The study demonstrated that derivatives of 7-chloro-4-methyl-2H-chromen-2-one form highly fluorescent compounds, suggesting applications in analytical chemistry (Noe et al., 2003).

Anti-Diabetic Potential

Research on the anti-diabetic potential of 7-hydroxy-4-methyl-2-oxo-2H-chromene-8-carbaldehyde oxime, a related compound, indicated that it could be a supplementary agent in diabetes management. The compound showed good binding affinity with enzymes involved in diabetes mellitus, suggesting its use in pre-management of the condition (Ghazvini et al., 2018).